Cas no 78-82-0 (isobutyronitrile)

Also known as isopropyl cyanide. Colorless \ odorous liquid. Poorly soluble in water, easily soluble in ethanol and diethyl ether. Intermediate of organic synthesis.

isobutyronitrile structure

Product Name:isobutyronitrile

CAS No:78-82-0

Molecular Formula:C₄H₇N

Molecular Weight:69.11

MDL:MFCD00001873

CID:34134

PubChem ID:6559

isobutyronitrile Properties

Names and Identifiers

- isobutyronitrile
- 2-METHYLPROPANENITRILE
- 2-METHYLPROPIONITRILE
- ISOPROPYL CYANIDE
- ISOPROPYL CYNAIDE
- 1-Cyano-1-methylethane
- 2-Cyanopropane
- 2-methyl-propanenitril
- 2-methyl-propanoicacinitrile
- alpha-Methylpropanenitrile
- Dimethylacetonitrile
- Isobuttersαurenitril
- isobutyricacidnitrile
- Isobutyronitril
- iso-C3H7CN
- Isopropylcyanid
- Isopropylkyanid
- Isopropylnitrile
- Propanenitrile,2-methyl-
- 2-methylpropiononitrile
- isobutylnitrile
- iso-butyronitrile
- Propanenitrile,2-methyl
- 699AWF2WV2
- Propanoic acid, 2-methyl-, nitrile
- 4-02-00-00853 (Beilstein Handbook Reference)
- Propanenitrile, 2-methyl-
- DTXCID606461
- NSC60536
- I0112
- CCRIS 9442
- BRN 1340512
- Isobutyronitrile [Propanenitrile, 2-methyl-]
- EINECS 201-147-5
- CHEBI:28638
- Isobutyronitrile, 99%
- Tox21_303042
- NCGC00257156-01
- ISOBUTANENITRILE
- 2-Methylpropanenitrile, Isopropyl cyanide
- 2-methyl-propionitrile
- InChI=1/C4H7N/c1-4(2)3-5/h4H,1-2H
- NCGC00091769-02
- Isobutyronitrile [UN2284] [Flammable liquid]
- AKOS000119968
- Q1960244
- F0001-2057
- Isopropylkyanid [Czech]
- 2-propylcyanide
- Isobutyronitrile [UN2284] [Flammable liquid]
- NA2284
- 78-82-0
- 174736-88-0
- 2-methyl-propanenitrile
- NCGC00259478-01
- EN300-19661
- UN-2284
- ISO BUTYRO NITRILE
- UN2284
- AI3-28525
- DTXSID5026461
- Isopropyl nitrile
- LS-2183
- Propanonitrilo, 2-metil-
- .alpha.-Methylpropanenitrile
- MFCD00001873
- UNII-699AWF2WV2
- IBN (CHRIS Code)
- (CH3)2CHCN
- HSDB 5221
- ISOBUTYRONITRILE [MI]
- NCGC00091769-01
- isobutyronitril-
- NSC-60536
- Isopropyl-d6Nitrile
- 2-Methylpropane nitrile
- Isobutyronitrile, 99.6%
- WLN: NCY1&1
- CAS-78-82-0
- UN 2284
- J-510084
- C02420
- Tox21_201929
- CHEMBL1492874
- NSC 60536
- NS00038007
- iso propyl nitrile
- ALPHA-METHYLPROPIONITRILE
- 2Cyanopropane
- DTXSID30186003
- 1Cyano1methylethane
- 2ethylpropanenitrile
- 2Methylpropionitrile
- Propanenitrile, 2methyl
- Propanoic acid, 2methyl, nitrile
- ISOPROPYLCYANIDE
- 2Methylpropane nitrile
- alphaMethylpropanenitrile
- +Expand
- MDL： MFCD00001873
- InChIKey： LRDFRRGEGBBSRN-UHFFFAOYSA-N
- Inchi： 1S/C4H7N/c1-4(2)3-5/h4H,1-2H3
- SMILES： CC(C)C#N
- BRN： 1340512

Computed Properties

Exact Mass: 69.05780
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 69.057849228g/mol
Heavy Atom Count: 5
Complexity: 55.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8Å²

Experimental Properties

LogP: 1.16598
PSA: 23.79000
Merck: 5156
Refractive Index: n20/D 1.372(lit.)
Water Partition Coefficient: 35 g/L (20 ºC)
Boiling Point: 108°C
Melting Point: -72°C(lit.)
Vapor Pressure: 100 mmHg ( 54.4 °C)
Flash Point: Fahrenheit: 46.4 ° f
Celsius: 8 ° c
Color/Form: Colorless liquid with foul smell [1]
Stability/Shelf Life: Stable. Flammable. May form explosive mixtures with air. Incompatible with strong oxidizing agents.
Solubility: Slightly soluble in water, easily soluble in most organic solvents such as ethanol \ ether [12]
Density: 0.770 g/mL at 20 °C(lit.)

isobutyronitrile Synthesis

isobutyronitrile Related Literature

1. On the formation of complex organic molecules in the interstellar medium: untangling the chemical complexity of carbon monoxide–hydrocarbon containing ice analogues exposed to ionizing radiation via a combined infrared and reflectron time-of-flight analysis

Matthew J. Abplanalp,Ralf I. Kaiser Phys. Chem. Chem. Phys. 2019 21 16949
2. On the formation of complex organic molecules in the interstellar medium: untangling the chemical complexity of carbon monoxide–hydrocarbon containing ice analogues exposed to ionizing radiation via a combined infrared and reflectron time-of-flight analysis

Matthew J. Abplanalp,Ralf I. Kaiser Phys. Chem. Chem. Phys. 2019 21 16949
3. A computational study of the reaction mechanism of 2,2-azobis(isobutyronitrile)-initiated oxidative cleavage of geminal alkenes

Sel?uk E?siz,U?ur Bozkaya Org. Biomol. Chem. 2021 19 9483
4. Hexamethylphosphoramide as a highly reactive catalyst for the reversible-deactivation radical polymerization of MMA with an in situ formed alkyl iodide initiator

Yan-an Wang,Yan Shi,Zhifeng Fu,Wantai Yang Polym. Chem. 2017 8 6073
5. Novel quinoline-derived mTOR inhibitors with remarkable enzymatic and cellular activities: design, synthesis and biological evaluation

Xiao-Dong Ma,Ni Qiu,Bo Yang,Qiao-Jun He,Yong-Zhou Hu Med. Chem. Commun. 2016 7 297
6. Iodine-promoted radical alkyl sulfuration of imidazopyridines with dialkyl azo compounds and elemental sulfur

Yong-Chao Gao,Zhuo-Bin Huang,Li Xu,Zhao-Dong Li,Zhi-Sheng Lai,Ri-Yuan Tang Org. Biomol. Chem. 2019 17 2279
7. Dual aromatase–sulfatase inhibitors based on the anastrozole template: synthesis, in vitro SAR, molecular modelling and in vivo activity

Toby Jackson,L. W. Lawrence Woo,Melanie N. Trusselle,Surinder K. Chander,Atul Purohit,Michael J. Reed,Barry V. L. Potter Org. Biomol. Chem. 2007 5 2940
8. Intermolecular carbon–carbon, nitrogen–nitrogen and oxygen–oxygen non-covalent bonding in dipolar molecules

Karunakaran Remya,Cherumuttathu H. Suresh Phys. Chem. Chem. Phys. 2015 17 18380
9. Exploring the hydraulic fracturing parameter space: a novel high-pressure, high-throughput reactor system for investigating subsurface chemical transformations

Andrew J. Sumner,Desiree?L. Plata Environ. Sci.: Processes Impacts 2018 20 318
10. Iodine atom transfer addition reaction of 1-iodoalkyl phosphonates to alkenes in the presence of α,α′-azoisobutyronitrile (AIBN): mechanistic aspects

Piotr Ba?czewski,Marian Miko?ajczyk New J. Chem. 2001 25 659

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides